Cas no 875541-42-7 ((S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine)

• Product Name: (S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine
• CAS No: 875541-42-7
• MF: C₅H₁₁N₅
• MW: 141.174339532852
• MDL: MFCD19160598
• CID: 2360401
• Update Time: 2025-05-19

(S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 8-methyl-3,8a-dihydroimidazo[1,2-a]pyridine
• 5- (2- Amino-3-methylpropyl)-1H- tetrazole
• (S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine
• Val-tetrazole
• (S)-2-Methyl-1-(2H-tetrazol-5-yl)-propylamine
• 2H-Tetrazole-5-methanamine, α-(1-methylethyl)-, (αS)-

• MDL： MFCD19160598
• Inchi： 1S/C5H11N5/c1-2-4(6)3-5-7-9-10-8-5/h4H,2-3,6H2,1H3,(H,7,8,9,10)
• InChI Key： VLFQZVCVYMULOQ-UHFFFAOYSA-N
• SMILES： N1C(CC(N)CC)=NN=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 281.1±42.0 °C at 760 mmHg
• Flash Point: 148.4±15.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine

Introduction to (S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine (CAS No. 875541-42-7)

(S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With the CAS number 875541-42-7, this compound represents a fascinating molecule that combines a tetrazole ring with an amine functional group, making it a promising candidate for further research and development in drug discovery.

The compound’s structure consists of a propyl chain substituted with a methyl group at the second carbon and an amine group at the first carbon, further functionalized with a 1H-tetrazole ring attached to the fifth position of the tetrazole. This particular arrangement of atoms and functional groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The stereochemistry of the molecule, specifically the (S) configuration, is also a critical factor that can affect its biological activity and pharmacokinetic profile.

In recent years, there has been growing interest in tetrazole-containing compounds due to their diverse range of biological activities. Tetrazoles are known for their ability to act as bioisosteres, replacing other heterocyclic rings or functional groups in molecules without significantly altering their overall properties. This feature makes tetrazole derivatives valuable tools in medicinal chemistry for modulating the activity of target proteins and enzymes.

(S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine has been studied in various contexts, particularly in the development of novel therapeutic agents. Its amine group makes it a potential precursor for more complex molecules, while the tetrazole ring can serve as a scaffold for further functionalization. Researchers have explored its potential as an intermediate in synthesizing more complex pharmacophores that could target specific disease pathways.

One of the most intriguing aspects of this compound is its potential application in oncology research. Tetrazole derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer progression. The specific arrangement of functional groups in (S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine may make it an effective inhibitor of certain cancer-related targets, although further research is needed to fully elucidate its mechanisms of action.

Additionally, the compound’s structural features make it a candidate for use in drug delivery systems. The presence of both hydrophobic and hydrophilic regions in its structure could allow it to be incorporated into micelles or nanoparticles designed for targeted drug delivery. This property is particularly relevant in oncology, where targeted delivery of therapeutic agents can improve treatment efficacy while minimizing side effects.

The synthesis of (S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure the correct stereochemical configuration of the molecule, which is crucial for its biological activity.

In conclusion, (S)-2-Methyl-1-(1H-tetrazol-5-yl)propan-1-amine (CAS No. 875541-42-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into drug discovery and development. As research continues to uncover new applications for tetrazole derivatives, this compound may play an important role in the development of novel therapeutic agents.